molecular formula C14H16FNO3S2 B2942128 2-fluoro-N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)benzenesulfonamide CAS No. 1797876-09-5

2-fluoro-N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)benzenesulfonamide

Cat. No. B2942128
CAS RN: 1797876-09-5
M. Wt: 329.4
InChI Key: XFUSANOXVOUESS-UHFFFAOYSA-N
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Description

2-fluoro-N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)benzenesulfonamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a sulfonamide derivative that exhibits unique properties, making it a promising candidate for drug development, especially in the treatment of cancer and other diseases.

Scientific Research Applications

Medicinal Chemistry

Thiophene and its substituted derivatives, such as the compound , are a very important class of heterocyclic compounds with interesting applications in the field of medicinal chemistry . They have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science .

Anti-Inflammatory Properties

These compounds have been found to have anti-inflammatory properties . This makes them potentially useful in the treatment of conditions characterized by inflammation.

Anti-Psychotic Properties

The compound also shows anti-psychotic properties . This suggests potential applications in the treatment of psychiatric disorders.

Anti-Arrhythmic Properties

The anti-arrhythmic properties of these compounds could make them useful in the treatment of heart rhythm disorders .

Anti-Anxiety Properties

The anti-anxiety properties of these compounds suggest potential applications in the treatment of anxiety disorders .

Anti-Fungal Properties

These compounds have been found to have anti-fungal properties . This suggests potential applications in the treatment of fungal infections.

Anti-Cancer Properties

These compounds have been found to have anti-cancer properties . This suggests potential applications in the treatment of various types of cancer.

Urease Inhibition

Among all the synthesized derivatives, a compound similar to the one showed excellent urease inhibition activity . This suggests potential applications in the treatment of diseases related to urease activity.

properties

IUPAC Name

2-fluoro-N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]benzenesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H16FNO3S2/c1-10-7-8-13(20-10)12(19-2)9-16-21(17,18)14-6-4-3-5-11(14)15/h3-8,12,16H,9H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XFUSANOXVOUESS-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(S1)C(CNS(=O)(=O)C2=CC=CC=C2F)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H16FNO3S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

329.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-fluoro-N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)benzenesulfonamide

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